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Compound of Interest

Compound Name: Odoratone

Cat. No.: B1144338

An In-depth Review of a Promising Class of Bioactive Tetranortriterpenoids

Introduction

Odoratone, a member of the tirucallane-type limonoids, represents a class of highly
oxygenated tetranortriterpenoids predominantly found in the Meliaceae family of plants. Initially
isolated from Entandrophragma candollei, the structure of odoratone has been a subject of
scientific investigation, with its definitive structure now established as 23R,24S-dihydroxy-
22S,25-epoxytirucall-7-en-3-one.[1][2] This guide provides a comprehensive overview of the
chemical nature of odoratone and the broader class of tirucallane limonoids, their known
biological activities, and the methodologies employed in their study. While specific quantitative
data and mechanistic pathways for odoratone itself remain limited in publicly available
research, this document synthesizes the existing knowledge on closely related compounds to
provide a valuable resource for researchers, scientists, and drug development professionals.

Limonoids, in general, are recognized for their diverse and potent biological activities, including
cytotoxic, anti-inflammatory, antimicrobial, and antifeedant properties.[3][4][5][6] This has
positioned them as a promising source of lead compounds in drug discovery.

Chemical Profile of Odoratone

Class: Limonoid (Tetranortriterpenoid) Sub-class: Tirucallane-type Chemical Name: 23R,24S-
dihydroxy-22S,25-epoxytirucall-7-en-3-one Molecular Formula: C3oH4sO4 Natural
Source:Entandrophragma candollei (Meliaceae)[1][2]
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The tirucallane skeleton is a characteristic feature of this subclass of limonoids, and the specific
stereochemistry and functional groups of odoratone contribute to its unique chemical
properties and, presumably, its biological activity.

Biological Activities of Tirucallane Limonoids from
Meliaceae

While specific quantitative data for odoratone is not yet widely published, studies on other
limonoids isolated from the Meliaceae family, particularly from the genus Entandrophragma,
provide strong indicators of the potential therapeutic applications of this class of compounds.
The following tables summarize representative quantitative data for various biological activities
of related limonoids.

Cytotoxic Activity

Limonoids from the Meliaceae family have demonstrated significant cytotoxic effects against
various cancer cell lines. This activity is a key area of interest for potential anticancer drug
development.

. Source L
Compound Cell Line ICs0 (M) . Citation
Species
S Entandrophragm
Prieurianin KB-3-1 1.47 ] [2]
a candollei
Compound 5 Entandrophragm
MDA-MB-231 2.0-5.9 [4][7]
(unnamed) a angolense
Compound 5 Entandrophragm
OVCAR3 2.0-5.9 [4117]
(unnamed) a angolense
Compound 5 Entandrophragm
MDA-MB-435 2.0-5.9 [4][7]
(unnamed) a angolense
Compound 5 Entandrophragm
HT29 20-5.9 [4117]
(unnamed) a angolense

Anti-inflammatory Activity
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Several limonoids exhibit anti-inflammatory properties, often assessed by their ability to inhibit

nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Compound

Assay

ICs0 (M)

Source
Species

Citation

Encandollens A

NO production in
RAW 264.7 cells

Weak inhibition

Entandrophragm

a candollei

(8]

Encandollens B

NO production in
RAW 264.7 cells

Weak inhibition

Entandrophragm

a candollei

(8]

Antimicrobial Activity

The antimicrobial potential of limonoids is another area of active research. The data below is

for crude extracts, highlighting the potential of the plant source of odoratone.

. Source L.
Extract Organism MIC (mg/mL) . Citation
Species
Staphylococcus Entandrophragm
Methanol Extract 11.0 9]
aureus a angolense
Enterococcus Entandrophragm
Methanol Extract ) 9.0 9]
faecalis a angolense
) . Entandrophragm
Methanol Extract  Bacillus subtilis 13.0 [9]
a angolense
o ) Entandrophragm
Methanol Extract  Escherichia coli 17.0 9]
a angolense
Pseudomonas Entandrophragm
Methanol Extract ] 19.0 [9]
aeruginosa a angolense
) ) Entandrophragm
Methanol Extract  Candida albicans  15.0 9]
a angolense
Experimental Protocols
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Detailed experimental protocols for the isolation and biological evaluation of odoratone are not
extensively documented in a single source. However, a general workflow can be constructed
based on methodologies reported for the isolation and characterization of limonoids from
Entandrophragma species.

General Isolation and Purification Workflow

The isolation of tirucallane limonoids from the stem bark of Entandrophragma species typically
involves a multi-step process of extraction and chromatography.
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Extraction with 80% Ethanol

'

Solvent Partitioning (e.g., Hexane, Ethyl Acetate, n-Butanol)

'

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

'

Collection of Fractions

'

Semi-preparative HPLC

Isolation of Pure Odoratone

Structure Elucidation (NMR, MS, X-ray Crystallography)

Click to download full resolution via product page

General workflow for the isolation of odoratone.
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Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard
colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

| Seed cancer cells in 96-well plates |

y

Treat cells with varying concentrations of test compound (Odoratone)

y

Incubate for a specified period (e.g., 48-72 hours)

y

Add MTT solution to each well

y

Incubate to allow formazan crystal formation

y

Add solubilization solution (e.g., DMSO)

y

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate ICso value

Click to download full resolution via product page
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Workflow for a typical MTT cytotoxicity assay.

Signaling Pathways

The precise molecular targets and signaling pathways modulated by odoratone have not yet
been elucidated. However, research on other limonoids from the Meliaceae family suggests
potential mechanisms of action that warrant investigation for odoratone. For instance, some
limonoids have been shown to induce apoptosis in cancer cells through both intrinsic
(mitochondrial) and extrinsic (death receptor) pathways.

Hypothetical Apoptotic Sighaling Pathway for Meliaceae
Limonoids

The following diagram illustrates a plausible signaling cascade that could be initiated by a
bioactive limonoid, leading to programmed cell death.

xxxxxxxxxxxxxxxx

Click to download full resolution via product page
Hypothetical apoptotic pathways modulated by Meliaceae limonoids.

Future Directions

The structural elucidation of odoratone opens new avenues for research into its biological
activities and therapeutic potential. Future studies should focus on:
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e Quantitative Biological Evaluation: Systematic screening of pure odoratone for its cytotoxic,
anti-inflammatory, antimicrobial, and other relevant biological activities to determine its
potency and selectivity.

e Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways affected by odoratone to understand its mode of action.

o Structure-Activity Relationship (SAR) Studies: Synthesis of odoratone analogs to explore
the key structural features responsible for its biological activity, which can guide the design of
more potent and selective derivatives.

 In Vivo Studies: Evaluation of the efficacy and safety of odoratone in preclinical animal
models to assess its potential for further drug development.

Conclusion

Odoratone, a tirucallane-type limonoid from Entandrophragma candollei, belongs to a class of
natural products with significant therapeutic promise. While specific data on odoratone itself is
currently limited, the well-documented biological activities of related limonoids from the
Meliaceae family provide a strong rationale for its further investigation. This technical guide
serves as a foundational resource for researchers, summarizing the current knowledge and
outlining a roadmap for future studies aimed at unlocking the full therapeutic potential of
odoratone and its congeners. The detailed methodologies and hypothesized signaling
pathways presented herein offer a starting point for the systematic exploration of this intriguing
natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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